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Compound of Interest

Compound Name: 1-Bromo-2-naphthol

Cat. No.: B146047 Get Quote

Safe Handling and Disposal of 1-Bromo-2-
naphthol
For Immediate Reference: This document outlines essential personal protective equipment

(PPE), handling protocols, and disposal procedures for 1-Bromo-2-naphthol. Researchers,

scientists, and drug development professionals should adhere to these guidelines to minimize

risks and ensure a safe laboratory environment. The toxicological properties of this substance

have not been fully investigated, warranting a cautious approach.

Hazard Summary & Immediate First Aid
1-Bromo-2-naphthol is classified as a hazardous substance. It is harmful if swallowed, causes

skin and serious eye irritation, and may cause respiratory irritation. In case of exposure,

immediate action is critical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b146047?utm_src=pdf-interest
https://www.benchchem.com/product/b146047?utm_src=pdf-body
https://www.benchchem.com/product/b146047?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Response

Inhalation

Remove the individual to fresh air. If breathing is

difficult or absent, provide artificial respiration

and seek immediate medical attention.

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation occurs.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids. Remove contact lenses if

present and easy to do so. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of water or milk. Never

give anything by mouth to an unconscious

person. Seek immediate medical aid.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling 1-Bromo-2-naphthol. This

involves protection for the eyes, skin, and respiratory system.
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PPE Category Specifications & Standards

Eye & Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles. These should conform

to OSHA's eye and face protection regulations

in 29 CFR 1910.133 or European Standard

EN166.

Hand Protection

Wear appropriate protective gloves to prevent

skin exposure. Gloves must be inspected before

use. Use proper glove removal technique to

avoid skin contact.

Body Protection

Wear appropriate protective clothing to prevent

skin exposure. An impervious lab coat is

recommended.

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed whenever workplace

conditions warrant a respirator's use. For

nuisance exposures to its powdered form, a

dust mask (type N95 US or type P1 EU EN 143)

may be used.

Operational Plan: Handling and Storage
Proper handling and storage are crucial to prevent exposure and maintain the chemical's

stability.

Engineering Controls:

Ventilation: Always use this substance in a well-ventilated area. For procedures that may

generate dust, use appropriate exhaust ventilation where dust is formed.

Safety Stations: Ensure that eyewash stations and safety showers are located close to the

workstation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Practices:

Avoid all contact with eyes, skin, and clothing.

Minimize dust generation and accumulation.

Do not eat, drink, or smoke when using this product.

Wash hands and any exposed skin thoroughly after handling and before breaks.

Remove contaminated clothing and wash it before reuse.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible substances such as strong oxidizing agents.

Disposal Plan
All waste materials must be treated as hazardous.

Chemical Disposal: Dispose of the contents and container to an approved waste disposal

plant. This should be done through a licensed professional waste disposal service.

Contaminated PPE: Dispose of contaminated gloves and other protective equipment after

use in accordance with applicable laws and good laboratory practices.

Spill Cleanup: In case of a spill, vacuum or sweep up the material and place it into a suitable,

closed disposal container. Avoid generating dusty conditions and ensure the area is well-

ventilated. Prevent the product from entering drains.

Hierarchy of Controls
To ensure the highest level of safety, a prioritized approach to hazard control should be

implemented. The most effective measures involve eliminating the hazard, while the least

effective is relying solely on personal protective equipment.
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Hierarchy of Controls for 1-Bromo-2-naphthol

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

(Least Effective)

Click to download full resolution via product page

Caption: A diagram illustrating the hierarchy of controls, from most to least effective.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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